2,4-Dichlorophenylacetic acid

• IUPAC Name: 2-(2,4-dichlorophenyl)acetic acid
• InChI: InChI=1S/C8H6Cl2O2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H,11,12)
• InChI Key: GXMWLJKTGBZMBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CC(=O)O
• Molecular Formula: C8H6Cl2O2
• DSSTOX Substance ID: DTXSID4041363
• Molecular Weight: 205.03 g/mol
• CAS RN: 19719-28-9

Description

2,4-Dichlorophenylacetic Acid is a useful research chemical. It is a white to pale yellowish-beige crystalline powder. It has been used as an internal standard in the determination of phenoxyalkanoic acid herbicides in blood by GC with electron-capture detection.

Synthesis Analysis

A salt-assisted liquid-liquid extraction (SALLE) technique coupled with high-performance liquid chromatography (HPLC) was developed for the determination of 2,4-dichlorophenoxyacetic acid (2,4-D) in water and edible seeds samples. The target analyte was successfully extracted by acetonitrile and sodium chloride as extracting solvent and salting-out agent, respectively.

Molecular Structure Analysis

The molecular formula of 2,4-Dichlorophenylacetic acid is C8H6Cl2O2. Its molecular weight is 205.038.

Chemical Reactions Analysis

The analytical method for 2,4-Dichlorophenoxyacetic acid and its transformation products, 2,4-dichlorophenol, 4-chlorophenol, and 2,4-dichloroanisole, in surface, ground, and drinking water has been reported. The method was based on LC/MS/MS and GC/MS techniques.

Physical And Chemical Properties Analysis

2,4-Dichlorophenylacetic Acid is a white to pale yellowish-beige crystalline powder. Its density is 1.5±0.1 g/cm3. The boiling point is 325.2±27.0 °C at 760 mmHg. The vapor pressure is 0.0±0.7 mmHg at 25°C.

Scientific Research Applications

Environmental Monitoring

Molecularly Imprinted Polymers (MIPs): . These MIPs are synthesized using a visible light-initiated polymerization process and can distinguish between the target molecule and its analogs with high accuracy, making them valuable for ensuring environmental safety.

Agriculture

. , which is crucial for understanding its impact on ecosystems and developing sustainable farming practices.

Medicine

While primarily used as a herbicide, 2,4-Dichlorophenylacetic acid’s impact on health is a subject of medical research. . Understanding these effects is vital for assessing risks and establishing safe exposure levels.

Analytical Chemistry

. This application is essential for the accurate measurement of these compounds in toxicological studies and forensic analysis.

Material Science

. These sensors’ ability to operate accurately in complex matrices like environmental water demonstrates the compound’s utility in developing advanced materials for chemical sensing.

Biotechnology

. Its auxin-like properties help in understanding plant growth and development, which can lead to innovations in crop production and plant biology.

Mechanism of Action

Target of Action

2,4-Dichlorophenylacetic acid (2,4-D) primarily targets the auxin receptors in plants . Auxins are a class of plant hormones that play a crucial role in coordinating many growth and behavioral processes in the plant’s life cycle. They are essential for plant body development .

Mode of Action

2,4-D is a synthetic auxin that induces uncontrolled growth and eventually death in susceptible plants . It is absorbed through the leaves and is translocated to the meristems of the plant . According to the US Environmental Protection Agency, 2,4-D mainly kills plants in three ways: altering the plasticity of the cell walls, influencing the amount of protein production, and increasing ethylene production .

Biochemical Pathways

The tfdA gene encodes α-ketoglutarate-dependent dioxygenase, which catalyzes the first step of the 2,4-D degradation pathway . This pathway involves the breakdown of 2,4-D into simpler compounds, which are then metabolized by the plant. The entire range of 2,4-D-degrading bacteria is divided into three groups based on their phylogeny, physiological and biochemical features, and isolation source .

Pharmacokinetics

Exposure to 2,4-d can occur when applying products that contain 2,4-d if you breathe it in or get it on your skin .

Result of Action

The result of 2,4-D’s action is the uncontrolled growth and eventual death of susceptible plants . At the molecular level, 2,4-D induces the expression of auxin-responsive genes . At the physiological level, it promotes the elongation of oat coleoptile segments, the generation of adventitious roots, and the growth of crop roots .

Action Environment

The action, efficacy, and stability of 2,4-D can be influenced by environmental factors. For example, individuals may be exposed to 2,4-D while walking or playing on very recently treated lawns, gardens, golf courses, parks, or other grassy areas . When workers make 2,4-D or apply it to weeds, they may have higher exposures .

Safety and Hazards

2,4-Dichlorophenylacetic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is fatal in contact with skin. It is harmful to aquatic life.

Future Directions

2,4-Dichlorophenylacetic acid has been used as an internal standard in the determination of phenoxyalkanoic acid herbicides in blood by GC with electron-capture detection. It has also been used in the determination of 2-methyl-4-chlorophenoxyacetic acid (herbicide) in soils by GC technique.

Q & A

Q1: What is 2,4-Dichlorophenylacetic acid primarily known for?

A1: 2,4-Dichlorophenylacetic acid is mainly known as a precursor in the synthesis of various chemical compounds, particularly herbicides. One of the most well-known applications is its role in creating the herbicide 2,4-D (2,4-Dichlorophenoxyacetic acid) [, ].

Q2: How is 2,4-Dichlorophenylacetic acid synthesized?

A2: Several methods are available for synthesizing 2,4-Dichlorophenylacetic acid. One approach involves a two-step process starting with 2,4-dichlorobenzyl chloride. This compound undergoes cyanidation followed by basic hydrolysis, resulting in 2,4-Dichlorophenylacetic acid with a high yield of 84.8% []. An alternative method utilizes carbonylation of 2,4-dichlorobenzyl chloride in the presence of a palladium catalyst, achieving a remarkable yield of 95% [].

Q3: What are the key analytical techniques employed to characterize and quantify 2,4-Dichlorophenylacetic acid?

A3: Infrared (IR) spectroscopy, especially in conjunction with elemental analysis, is a common method for confirming the formation and characterizing hydrazinium salts of 2,4-Dichlorophenylacetic acid []. Additionally, gas chromatography coupled with electron-capture detection is a highly sensitive technique used to determine the presence and quantity of 2,4-Dichlorophenylacetic acid in complex matrices like blood samples [].

Q4: Has research been conducted to explore the potential of 2,4-Dichlorophenylacetic acid for environmental remediation?

A4: Yes, research suggests that metal-organic frameworks (MOFs) show promise in removing 2,4-Dichlorophenylacetic acid from water. Specifically, MIL-88(Fe)-NH2, a type of MOF, demonstrates a high adsorption capacity for 2,4-Dichlorophenylacetic acid, potentially offering a practical solution for water treatment and environmental remediation []. Similarly, cysteine-functionalized zirconium-organic frameworks are being investigated for their efficacy in adsorbing 2,4-Dichlorophenylacetic acid from contaminated water sources [].

Q5: Beyond environmental remediation, are there other applications being investigated for 2,4-Dichlorophenylacetic acid?

A5: Research indicates that 2,4-Dichlorophenylacetic acid plays a role in plant science. It is used in culture media for Withania somnifera, commonly known as Ashwagandha, to enhance the bioproduction of withaferin A, a compound with potential medicinal properties [].

Q6: What are the safety concerns associated with 2,4-Dichlorophenylacetic acid?

A6: While 2,4-Dichlorophenylacetic acid is a valuable precursor for various applications, handling it requires caution. Research highlights that exposure to 2,4-Dichlorophenylacetic acid and its derivatives can lead to the formation of harmful disinfection by-products, particularly in specific settings like viticulture []. Therefore, understanding and mitigating potential risks associated with its use are essential.

Q7: Are there any efforts to develop more sustainable and environmentally friendly practices related to 2,4-Dichlorophenylacetic acid?

A7: Research focuses on exploring sustainable solutions for managing 2,4-Dichlorophenylacetic acid, including recycling, waste management, and the use of biochar derived from coffee waste for its removal from the environment []. These efforts reflect a growing awareness of the need to balance the benefits of using such compounds with responsible environmental practices.